Cas no 1891224-30-8 (1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone)

• Product Name: 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone
• CAS No: 1891224-30-8
• MF: C₉H₈F₂OS
• MW: 202.22
• CID: 5076387
• Update Time: 2026-03-01

1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone

• Inchi： 1S/C9H8F2OS/c1-5(12)6-3-4-7(10)9(13-2)8(6)11/h3-4H,1-2H3
• InChI Key： MCBSKMZHJYVVEP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(SC)=C1F)C

Additional information on 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone

Professional Introduction to Compound with CAS No. 1891224-30-8 and Product Name: 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone

The compound with the CAS number 1891224-30-8 and the product name 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both difluoro and methylthio substituents in its aromatic ring system imparts distinct reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone, the difluoro substituents at the 2 and 4 positions contribute to its lipophilicity and electronic properties, which are critical for interactions with biological receptors. This compound has been explored as a potential intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy.

The methylthio group at the 3-position of the phenyl ring further modulates the electronic distribution and steric environment of the molecule. This substitution pattern is known to enhance binding interactions with proteins by providing additional hydrogen bonding opportunities and steric hindrance that can optimize receptor binding. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, including those overexpressed in resistant tumor cell lines. The combination of difluoro and methylthio groups makes this scaffold particularly versatile for designing molecules with improved pharmacokinetic profiles.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound for target proteins with high accuracy. Molecular docking studies have revealed that 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone can effectively interact with key residues in kinase active sites, suggesting its potential as a lead compound for further optimization. These computational insights have guided synthetic efforts toward developing analogs with enhanced potency and selectivity.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing antiviral and anti-inflammatory agents. The unique electronic properties conferred by the difluoro and methylthio substituents allow for fine-tuning of molecular interactions, which is crucial for designing drugs that can selectively target pathogenic agents without affecting host cells.

The synthesis of 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cross-coupling reactions to introduce the aromatic ring system followed by functional group transformations to incorporate the difluoro and methylthio groups. The use of palladium-catalyzed reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency. Recent innovations in green chemistry have also been applied to minimize waste and improve sustainability in its production.

Evaluation of this compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In cell-based assays, derivatives of this scaffold have demonstrated significant inhibitory effects on tumor growth, often outperforming existing drugs due to their improved selectivity profile. Preclinical studies have further supported its potential as a therapeutic agent by showing favorable pharmacokinetic behavior and reduced toxicity compared to reference compounds.

The future development of drugs based on this compound will likely involve structure-activity relationship (SAR) studies to identify optimal substituents for maximizing efficacy while minimizing side effects. Advances in high-throughput screening technologies will accelerate the identification of promising derivatives for further clinical investigation. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 1-(2,4-Difluoro-3-(methylthio)phenyl)ethanone (CAS No. 1891224-30-8) represents a promising candidate for drug development due to its unique structural features and favorable pharmacological properties. Its potential applications in oncology, antiviral therapy, and other areas underscore its significance as a molecular scaffold for innovative drug design. As research continues to uncover new therapeutic targets and develop advanced synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.